Cas no 1548755-79-8 (Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester)
Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester
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- Inchi: 1S/C11H21NO2/c1-10(2,3)14-9(13)11(4)7-5-6-8(11)12/h8H,5-7,12H2,1-4H3
- InChI Key: LIRYNCCGMSHRDD-UHFFFAOYSA-N
- SMILES: C1(C)(C(OC(C)(C)C)=O)CCCC1N
Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080651-1g |
tert-Butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 1g |
¥7049.0 | 2024-04-18 | |
| Enamine | EN300-790511-0.05g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 0.05g |
$480.0 | 2024-05-22 | |
| Enamine | EN300-790511-0.1g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 0.1g |
$502.0 | 2024-05-22 | |
| Enamine | EN300-790511-0.25g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 0.25g |
$525.0 | 2024-05-22 | |
| Enamine | EN300-790511-0.5g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 0.5g |
$548.0 | 2024-05-22 | |
| Enamine | EN300-790511-1.0g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 1.0g |
$571.0 | 2024-05-22 | |
| Enamine | EN300-790511-2.5g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 2.5g |
$1118.0 | 2024-05-22 | |
| Enamine | EN300-790511-5.0g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 5.0g |
$1654.0 | 2024-05-22 | |
| Enamine | EN300-790511-10.0g |
tert-butyl 2-amino-1-methylcyclopentane-1-carboxylate |
1548755-79-8 | 95% | 10.0g |
$2454.0 | 2024-05-22 |
Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester
Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester (CAS No. 1548755-79-8): A Comprehensive Overview in Modern Chemical Biology
Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 1548755-79-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of cyclopentanecarboxylates, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of an amino group at the 2-position, a methyl group at the 1-position, and a tert-butyl ester moiety, contribute to its distinct chemical properties and reactivity.
The synthesis and characterization of Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester have been extensively studied to understand its role in various biochemical pathways. Recent advancements in synthetic chemistry have enabled the development of more efficient methods for its production, which has opened new avenues for its application in medicinal chemistry. The compound's ability to serve as a precursor or intermediate in the synthesis of more complex molecules makes it particularly valuable in the development of novel therapeutic agents.
One of the most compelling aspects of Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester is its potential as a pharmacophore. The presence of both amino and carboxyl functional groups allows for diverse interactions with biological targets, making it a versatile building block for drug design. Researchers have explored its derivatives to identify compounds with enhanced binding affinity and selectivity for specific enzymes and receptors. For instance, modifications at the amino and ester positions have led to the discovery of molecules with promising anti-inflammatory and anticancer properties.
In recent years, computational methods have played a crucial role in understanding the biological activity of Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors. These interactions are believed to modulate critical signaling pathways involved in cell proliferation, differentiation, and apoptosis. Such insights have guided the design of targeted therapies for diseases like cancer and neurodegenerative disorders.
The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of derivatives of Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester. Preclinical studies have demonstrated that certain analogs exhibit significant pharmacological effects without notable side effects. For example, compounds derived from this scaffold have shown efficacy in models of inflammation and pain relief. These findings highlight the compound's promise as a lead molecule for further drug development.
Another area where Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester has made an impact is in the field of chemical biology. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and substrate recognition. Researchers have used this compound to probe the active sites of various enzymes, providing valuable insights into their catalytic processes. These studies not only enhance our understanding of fundamental biochemical pathways but also aid in the development of enzyme inhibitors for therapeutic purposes.
The environmental impact of synthesizing and using Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester is also a topic of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing. By adopting such approaches, researchers aim to ensure that the production and application of this compound are both efficient and eco-conscious.
In conclusion, Cyclopentanecarboxylic acid, 2-amino-1-methyl-, 1,1-dimethylethyl ester (CAS No. 1548755-79-8) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and biochemical studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.
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